Cas no 1006320-18-8 (2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid)

2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid is a heterocyclic compound featuring a pyrimidine core linked to a methylpyrazole moiety via a sulfanylacetic acid bridge. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The pyrimidine and pyrazole rings contribute to its potential as a scaffold for bioactive molecules, particularly in kinase inhibition and antimicrobial applications. The sulfanylacetic acid group enhances solubility and facilitates further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its stability under standard conditions supports handling and storage. This compound is particularly suited for research in medicinal chemistry and drug development.

2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid structure

1006320-18-8 structure

Product Name:2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid

CAS No:1006320-18-8

MF:C₁₀H₁₀N₄O₂S

MW:250.276999950409

MDL:MFCD04970331

CID:3059549

PubChem ID:19616736

Update Time:2025-10-29

2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-((4-(1-Methyl-1H-pyrazol-5-yl)pyrimidin-2-yl)thio)acetic acid
- ([4-(1-Methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]thio)acetic acid
- 2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid
- 2-[4-(2-methylpyrazol-3-yl)pyrimidin-2-yl]sulfanylacetic acid
- AKOS000310453
- {[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid
- CS-0264465
- 1006320-18-8
- BBL040042
- GQB32018
- 2-{[4-(1-METHYL-1H-PYRAZOL-5-YL)-2-PYRIMIDINYL]SULFANYL}ACETIC ACID
- EN300-92843
- {[4-(2-METHYLPYRAZOL-3-YL)PYRIMIDIN-2-YL]SULFANYL}ACETIC ACID
- MFCD04970331
- 2-((4-(1-Methyl-1H-pyrazol-5-yl)pyrimidin-2-yl)thio)aceticacid
- STK349763
- {[4-(1-METHYL-1H-PYRAZOL-5-YL)PYRIMIDIN-2-YL]THIO}ACETIC ACID
- MDL： MFCD04970331
- Inchi： 1S/C10H10N4O2S/c1-14-8(3-5-12-14)7-2-4-11-10(13-7)17-6-9(15)16/h2-5H,6H2,1H3,(H,15,16)
- InChI Key： HEISHYBLRUKYJK-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NC=CC(C2=CC=NN2C)=N1

Computed Properties

Exact Mass: 250.05244675Da
Monoisotopic Mass: 250.05244675Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 106Å²

2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM483491-1g	2-((4-(1-Methyl-1H-pyrazol-5-yl)pyrimidin-2-yl)thio)acetic acid	1006320-18-8	97%	1g	$235	2023-02-03
Chemenu	CM483491-5g	2-((4-(1-Methyl-1H-pyrazol-5-yl)pyrimidin-2-yl)thio)acetic acid	1006320-18-8	97%	5g	$696	2023-02-03
Matrix Scientific	202968-0.500g	([4-(1-Methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]thio)acetic acid	1006320-18-8		0.500g	$749.00	2023-09-06
Enamine	EN300-92843-0.05g	2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid	1006320-18-8	95%	0.05g	$112.0	2023-09-01
Enamine	EN300-92843-0.1g	2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid	1006320-18-8	95%	0.1g	$167.0	2023-09-01
Enamine	EN300-92843-0.25g	2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid	1006320-18-8	95%	0.25g	$238.0	2023-09-01
Enamine	EN300-92843-0.5g	2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid	1006320-18-8	95%	0.5g	$376.0	2023-09-01
Enamine	EN300-92843-1.0g	2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid	1006320-18-8	95%	1.0g	$482.0	2023-02-11
Enamine	EN300-92843-2.5g	2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid	1006320-18-8	95%	2.5g	$781.0	2023-09-01
Enamine	EN300-92843-5.0g	2-{[4-(1-methyl-1H-pyrazol-5-yl)pyrimidin-2-yl]sulfanyl}acetic acid	1006320-18-8	95%	5.0g	$1279.0	2023-02-11